Cas no 60200-91-1 (4-chloro-4'-iodobiphenyl)

• Product Name: 4-chloro-4'-iodobiphenyl
• CAS No: 60200-91-1
• MF: C₁₂H₈ClI
• MW: 314.549394607544
• CID: 1618755
• PubChem ID: 4304230
• Update Time: 2025-06-14

4-chloro-4'-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-iodobiphenyl
• ACMC-20m2zk
• SureCN851491
• (4-chloro-phenyl)-(4-iodo-phenyl)-methanone
• 4-chloro-4'-iodo-benzophenone
• Methanone, (4-chlorophenyl)(4-iodophenyl)-
• 4-Chlor-4'-jod-biphenyl
• 4-chloro-4'-iodo-biphenyl
• 4-chloro-4'-iodobenzophenone
• CTK3G7296
• 4-chloro-4'-iodobiphenyle
• 4-Chlor-4'-jod-benzophenon
• 4-Chloro-4 -iodobenzophenone
• AGN-PC-00448W
• PubChem16070
• 4'-Jod-4-chlor-biphenyl
• (4-chlorophenyl)(4-iodophenyl)methanone
• 4-(4-chlorophenyl)iodobenzene
• (4-chlorophenyl)(4-
• PS-7071
• DB-218358
• SCHEMBL4148462
• A853180
• 4-Chloro-4'-iodo-1,1'-biphenyl
• 1-chloro-4-(4-iodophenyl)benzene
• MFCD03931233
• 1,1'-Biphenyl, 4-chloro-4'-iodo-
• CS-0454049
• AKOS024405877
• 60200-91-1
• HCHAMYGZDLHKMD-UHFFFAOYSA-N
• 4-chloro-4'-iodobiphenyl

• Inchi： 1S/C12H8ClI/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• InChI Key： HCHAMYGZDLHKMD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 313.93593g/mol
• Monoisotopic Mass: 313.93593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147-148 ºC
• Solubility: Insuluble (3.5E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-chloro-4'-iodobiphenyl

Comprehensive Overview of 4-Chloro-4'-iodobiphenyl (CAS No. 60200-91-1): Properties, Applications, and Research Insights

4-Chloro-4'-iodobiphenyl (CAS No. 60200-91-1) is a halogenated biphenyl derivative that has garnered significant attention in organic chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by the presence of chloro and iodo substituents on the biphenyl framework, serves as a versatile intermediate in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential in pharmaceutical intermediates, liquid crystal materials, and organic electronics, aligning with the growing demand for advanced functional materials.

The molecular structure of 4-chloro-4'-iodobiphenyl features a biphenyl core with a chlorine atom at the 4-position and an iodine atom at the 4'-position. This arrangement imparts distinct reactivity patterns, making it valuable for cross-coupling reactions such as Suzuki-Miyaura and Ullmann couplings. These reactions are pivotal in constructing complex organic molecules, a topic frequently searched by chemists in AI-driven synthesis planning tools. The compound's halogenated biphenyl nature also contributes to its stability and solubility in organic solvents, facilitating its use in high-throughput screening and catalyst development.

In recent years, the application of 4-chloro-4'-iodobiphenyl in OLED (Organic Light-Emitting Diode) research has become a hotspot. Its ability to modulate electron transport and luminescent properties aligns with the surge in demand for energy-efficient displays and flexible electronics. Searches for "halogenated biphenyls in OLEDs" have spiked, reflecting industry interest. Additionally, its role as a building block for pharmaceutical scaffolds is under investigation, particularly in the context of targeted drug delivery systems, a trending topic in precision medicine.

From a synthetic perspective, the compound's iodo group offers a strategic handle for further functionalization via metal-catalyzed reactions, a technique often queried in chemist forums and academic databases. Its chloro substituent, meanwhile, enables nucleophilic aromatic substitutions, broadening its utility in heterocycle synthesis. These attributes make it a staple in methodology development papers, which are highly cited in organic chemistry journals.

Environmental and regulatory considerations for 4-chloro-4'-iodobiphenyl are also noteworthy. While not classified as hazardous under current guidelines, its handling requires standard precautions for halogenated compounds. This aligns with the increasing search volume for "green chemistry alternatives" and "sustainable halogenation" methods, highlighting the compound's relevance in eco-friendly synthesis discussions.

In summary, 4-chloro-4'-iodobiphenyl (CAS No. 60200-91-1) exemplifies the intersection of fundamental research and applied science. Its dual functionality as a synthetic intermediate and material precursor ensures its continued prominence in both academic and industrial settings. As search trends indicate growing curiosity about multifunctional biphenyls and halogenated aromatics, this compound remains a focal point for innovation in organic synthesis and advanced materials.